Cas no 82470-32-4 (Cyclopentanone, 2-bromo-3-fluoro-)

• Product name: Cyclopentanone, 2-bromo-3-fluoro-
• CAS No: 82470-32-4
• MF: C₅H₆OFBr
• MW: 181.00294
• CID: 583454
• PubChem ID: 12938135

Cyclopentanone, 2-bromo-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-bromo-3-fluoro-
• 2-bromo-3-fluorocyclopentan-1-one
• DTXSID70513455
• 82470-32-4

• Inchi： InChI=1S/C5H6BrFO/c6-5-3(7)1-2-4(5)8/h3,5H,1-2H2
• InChI Key： WFBNTPIBTSUDJR-UHFFFAOYSA-N
• SMILES： C1CC(=O)C(C1F)Br

Computed Properties

• Exact Mass: 179.95861g/mol
• Monoisotopic Mass: 179.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 1.3